Cas no 1805447-48-6 (2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide
• CAS No: 1805447-48-6
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4863289
• Update Time: 2025-05-26

2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-4-2(5(8)9)1-3(12(13)14)6(11-4)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： RAJIRLMJOADKEX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(=N1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.2
• Topological Polar Surface Area: 127

Additional information on 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide

Introduction to 2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide (CAS No. 1805447-48-6)

2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide, with the CAS number 1805447-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives featuring a pyridine core, which is a common structural motif in many biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a nitro group, and a sulfonamide moiety, makes this compound a versatile intermediate for the synthesis of various pharmacologically relevant compounds.

The< strong>pyridine ring itself is known for its electron-deficient nature, which can enhance the reactivity of adjacent functional groups. In this particular compound, the< strong>bromo atom at the 2-position and the< strong>difluoromethyl group at the 3-position introduce electrophilic centers that can participate in nucleophilic substitution reactions. Additionally, the< strong>nitro group at the 5-position and the< strong>sulfonamide group at the 6-position contribute to the overall reactivity and potential biological activity of the molecule.

The synthesis of< strong>2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of the bromo substituent can be achieved through electrophilic aromatic substitution reactions, while the incorporation of the difluoromethyl group often requires more sophisticated methods such as metal-catalyzed cross-coupling reactions or radical-mediated transformations. The nitro group is commonly introduced via nitration reactions, and the sulfonamide functionality is typically formed through reaction with sulfonyl chlorides or sulfonyl azides in the presence of appropriate bases.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. The< strong>sulfonamide moiety, in particular, is known for its antimicrobial and anti-inflammatory properties, making it a valuable scaffold for drug discovery. The presence of additional functional groups like< strong>difluoromethyl and< strong>bromo atoms can further enhance the pharmacokinetic properties and binding affinity of these compounds towards biological targets.

One area where< strong>2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting aberrant kinase activity has become a major focus in oncology research, and pyridine-based inhibitors have emerged as effective tools in this regard. The combination of multiple functional groups in this compound makes it a potential lead molecule for designing selective kinase inhibitors with improved efficacy and reduced side effects.

The< strong>difluoromethyl group is particularly interesting from a medicinal chemistry perspective as it can enhance metabolic stability and binding affinity. This group has been incorporated into numerous drug candidates that have successfully advanced into clinical trials. Similarly, the< strong>bromo atom can serve as a handle for further derivatization through cross-coupling reactions, allowing for the introduction of diverse pharmacophores.

The< strong>sulfonamide functionality not only contributes to the biological activity but also provides a site for hydrogen bonding interactions with biological targets. This can be particularly important for optimizing binding affinity and selectivity. Additionally, sulfonamides are known to exhibit good solubility properties, which can facilitate drug delivery formulations.

In academic research,< strong>2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide has been utilized as a building block for more complex molecules through various synthetic strategies. For instance, it has been used to construct novel heterocyclic frameworks by introducing additional rings or functional groups through cyclization reactions. These efforts have led to the discovery of new compounds with unique biological profiles that could potentially address unmet medical needs.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for large-scale synthesis of active pharmaceutical ingredients (APIs). Efficient synthetic routes to high-purity< strong>2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide are crucial for industrial applications, and researchers have been exploring catalytic methods to improve yield and reduce costs.

The use of computational chemistry techniques has further enhanced our understanding of how structural modifications affect the biological activity of pyridine derivatives like this one. Molecular modeling studies have helped identify key interactions between these compounds and their target proteins, providing insights into structure-activity relationships (SAR). These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing drug candidates.

In conclusion,< strong>2-Bromo-3-(difluoromethyl)-5-nitropyridine-6-sulfonamide (CAS No. 1805447-48-6) represents an important intermediate in pharmaceutical research with significant potential for developing novel therapeutic agents. Its unique structural features make it a versatile scaffold for designing molecules with diverse biological activities. As research in this field continues to progress, we can expect further applications and discoveries involving this compound and its derivatives.